Butyl 3-oxocyclobutane-1-sulfonate

• Molecular Formula: C8H14O4S
• Molecular Weight: 206.26 g/mol
• IUPAC Name: butyl 3-oxocyclobutane-1-sulfonate
• InChI: InChI=1S/C8H14O4S/c1-2-3-4-12-13(10,11)8-5-7(9)6-8/h8H,2-6H2,1H3
• InChI Key: LPKHMABXJNDCBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOS(=O)(=O)C1CC(=O)C1

Description

Butyl 3-oxocyclobutane-1-sulfonate is a useful research compound. Its molecular formula is C8H14O4S and its molecular weight is 206.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyridinium chloro chromate (10.3 g, 48.07 mmol) was added to a cooled solution of butyl 3-hydroxycyclobutane-1-sulfonate (5 g, 24.03 mmol) in dry DCM (50 mL) at 0° C. The resulting reaction mixture was stirred at room temperature overnight. The reaction was monitored by TLC (40% ethyl acetate in hexane). The reaction mixture was diluted with DCM, filtered and the filtrate was concentrated to afford the crude product. Purification by column chromatography on silica gel (15% ethyl acetate in hexane) afforded 2.8 g of the product (58% yield).